Cas no 2680854-67-3 (3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 2680854-67-3
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6588461
• PubChem ID: 165915936
• Update Time: 2025-07-19

3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274588
• 2680854-67-3
• 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid

• Inchi： 1S/C10H15N3O3/c1-3-13-9(4-5-10(15)16)8(6-11-13)12-7(2)14/h6H,3-5H2,1-2H3,(H,12,14)(H,15,16)
• InChI Key： ABBVJGQAAKIKHE-UHFFFAOYSA-N
• SMILES： OC(CCC1=C(C=NN1CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid

3-(4-Acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic Acid: A Promising Compound in Medicinal Chemistry

3-(4-Acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 2680854-67-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The chemical structure of 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid is characterized by a pyrazole ring substituted with an acetamido group and an ethyl group at the 1-position, along with a propanoic acid moiety. This combination of functional groups imparts the molecule with a high degree of chemical stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid could be a valuable addition to the arsenal of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings have sparked interest in further investigating the potential of 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid as an anticancer agent.

In addition to its therapeutic applications, 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring optimal drug delivery and efficacy. The high oral bioavailability and low toxicity profile of 3-(4-acetamido-1-ethyl-1H-pyrazol-5-yl)propanoic acid make it a promising candidate for further clinical development.

The synthesis of 3-(4-acetamido-1-ethyl-1H-pyrazol-5-y l)propanoic acid has been extensively studied, and several efficient synthetic routes have been developed. One common approach involves the condensation of 4-acetamidopyrazole with an appropriate propanoyl chloride or propanoyl bromide, followed by hydrolysis to form the carboxylic acid. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to produce sufficient quantities for preclinical and clinical studies.

In conclusion, 3-(4-acetamido - 1 - ethyl - 1 H - pyrazol - 5 - yl ) propanoic acid (CAS No. 2680854 - 67 - 3 ) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an important role in advancing the treatment of various diseases.